2-(3-Chloro-4-fluorophenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-4-fluorophenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-11-5-7(1-4-12(11)16)9-3-2-8(15)6-10(9)13(17)18/h1-6H,(H,17,18)
• InChI Key: RTEGOCFXMYLLHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)C(=O)O)Cl)F
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID10690537
• Molecular Weight: 268.64 g/mol
• CAS RN: 1261954-68-0

Description

2-(3-Chloro-4-fluorophenyl)-5-fluorobenzoic acid, or 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid, is an organic compound with the molecular formula C8H4ClF2O2. It is a white crystalline solid, with a melting point of 121-122 °C. It is soluble in water, alcohol, and most organic solvents. 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid has a wide range of scientific research applications, including synthesis of pharmaceuticals, synthesis of organic materials, and as a catalyst for organic reactions.

Scientific Research Applications

5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid has many scientific research applications. It is used as a reagent in the synthesis of a variety of pharmaceuticals, such as anti-malarial drugs, anti-inflammatory drugs, and anti-cancer drugs. It is also used in the synthesis of organic materials, such as polymers, and as a catalyst for organic reactions. In addition, 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid has been used in the synthesis of fluorescent probes for biological imaging.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid is not fully understood. However, it is known that the compound can act as an inhibitor of enzymes, such as cyclooxygenase-2, and as an antagonist of G-protein coupled receptors, such as the 5-HT2A receptor. In addition, 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties.
Biochemical and Physiological Effects
5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the activity of enzymes, such as cyclooxygenase-2, and can act as an antagonist of G-protein coupled receptors, such as the 5-HT2A receptor. In addition, 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties.

Advantages and Limitations for Lab Experiments

The main advantages of using 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid in laboratory experiments are that it is relatively inexpensive and easy to obtain, and that it has a wide range of scientific research applications. The main limitation of using the compound in laboratory experiments is that the mechanism of action is not fully understood.

Future Directions

Future research on 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid could focus on developing a better understanding of the compound's mechanism of action, as well as exploring its potential applications in other areas of scientific research. Additionally, further research could be conducted to investigate the compound's potential therapeutic effects, such as its anti-inflammatory, analgesic, and anticonvulsant properties. Finally, research could be conducted to explore the compound's potential for use as a fluorescent probe for biological imaging.

Synthesis Methods

The synthesis of 5-Fluoro-2-(3-chloro-4-fluorophenyl)-benzoic acid is accomplished via a two-step reaction. In the first step, 4-fluorophenol is reacted with 3-chloro-4-fluorobenzoyl chloride in the presence of a base, such as potassium carbonate, to form 2-(3-chloro-4-fluorophenyl)-5-fluorobenzoic acid. In the second step, the acid is treated with a reducing agent, such as sodium borohydride, to reduce the 3-chloro-4-fluorobenzoyl group to the 5-fluorobenzoic acid group.